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Compound of Interest

Compound Name: Butylparaben-d9

Cat. No.: B565421 Get Quote

Butylparaben-d9: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Butylparaben-d9, a

deuterated analog of Butylparaben. This document outlines its suppliers, analytical

specifications, and, most importantly, its application as an internal standard in quantitative

analytical methods. Furthermore, this guide delves into the known biological signaling

pathways affected by its non-deuterated counterpart, Butylparaben, offering crucial context for

researchers in toxicology and drug development.

Butylparaben-d9: Supplier Information and
Certificate of Analysis
Butylparaben-d9 is primarily utilized as an internal standard in analytical chemistry, particularly

in mass spectrometry-based methods, to ensure accurate quantification of Butylparaben in

various matrices. Several chemical suppliers offer this deuterated compound. Below is a

summary of typical product specifications.

Table 1: Representative Supplier Information for Butylparaben-d9
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Storage
Conditions

MedChemEx

press

1216904-65-

2
C₁₁H₅D₉O₃ 203.28 >98% 2-8°C

Santa Cruz

Biotechnolog

y

1216904-65-

2
C₁₁H₅D₉O₃ 203.28 >98% 2-8°C

LGC

Standards

1216904-65-

2
C₁₁H₅D₉O₃ 203.28 >95% (HPLC) +4°C

Pharmaffiliate

s

1216904-65-

2
C₁₁H₅D₉O₃ 203.28 Not specified

2-8°C

Refrigerator

A Certificate of Analysis (CoA) is a critical document that provides detailed information about

the quality and purity of a chemical standard. While a specific CoA for a purchased lot should

always be consulted, a representative CoA for Butylparaben would include the following

information.

Table 2: Representative Certificate of Analysis - Butylparaben
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Parameter Specification Result

Product Name Butylparaben Butylparaben

Catalog Number S4584 S458401

CAS Number 94-26-8 94-26-8

Molecular Formula C₁₁H₁₄O₃ C₁₁H₁₄O₃

Molecular Weight 194.23 194.23

Appearance White to off-white solid Conforms

Purity (HPLC) ≥98.0% 99.5%

¹H NMR Conforms to structure Conforms

Mass Spectrum Conforms to structure Conforms

Solubility Soluble in DMSO Soluble

Storage Store at room temperature Recommended

Note: This is a representative CoA for the non-deuterated Butylparaben. A CoA for

Butylparaben-d9 would have a different molecular weight and CAS number as listed in Table

1.

Experimental Protocols: Quantification of Parabens
Using Butylparaben-d9 as an Internal Standard
The primary application of Butylparaben-d9 is as an internal standard for the accurate

quantification of Butylparaben in complex samples such as cosmetics, environmental water,

and biological tissues. The following is a generalized experimental protocol based on common

liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

Sample Preparation
Extraction:
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For solid samples (e.g., cosmetics, tissues): Weigh a known amount of the homogenized

sample (e.g., 0.1-1.0 g) into a centrifuge tube. Add a suitable extraction solvent (e.g.,

methanol, acetonitrile, or a mixture thereof).

For liquid samples (e.g., water, urine): Take a known volume of the sample (e.g., 1-10 mL).

Internal Standard Spiking: Add a known amount of Butylparaben-d9 solution in a suitable

solvent to each sample, standard, and blank. The concentration of the internal standard

should be in the mid-range of the calibration curve.

Vortex and Centrifuge: Vortex the samples vigorously for 1-2 minutes to ensure thorough

mixing and extraction. Centrifuge at a high speed (e.g., 10,000 x g) for 10-15 minutes to

pellet any solid debris.

Supernatant Collection: Carefully collect the supernatant containing the extracted parabens

and the internal standard.

Filtration/Purification (Optional): If necessary, filter the supernatant through a 0.22 µm

syringe filter to remove any remaining particulate matter. For complex matrices, a solid-

phase extraction (SPE) clean-up step may be required.

Dilution: Dilute the final extract with the mobile phase to a concentration within the calibration

range of the instrument.

LC-MS/MS Analysis
Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column is commonly used for paraben analysis.

Mobile Phase: A gradient of water (often with a small amount of formic acid or ammonium

acetate) and an organic solvent like methanol or acetonitrile.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction

monitoring (MRM) mode.
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Ionization Source: Electrospray ionization (ESI) in negative ion mode is typically used for

parabens.

Table 3: Example LC-MS/MS Parameters for Butylparaben and Butylparaben-d9

Parameter Butylparaben Butylparaben-d9

Precursor Ion (m/z) 193.1 202.1

Product Ion 1 (m/z) 92.0 97.0

Product Ion 2 (m/z) 137.0 141.0

Collision Energy (eV) Varies by instrument Varies by instrument

Cone Voltage (V) Varies by instrument Varies by instrument

Data Analysis
Calibration Curve: Prepare a series of calibration standards with known concentrations of

Butylparaben and a constant concentration of Butylparaben-d9.

Peak Area Ratios: For each standard and sample, calculate the ratio of the peak area of

Butylparaben to the peak area of Butylparaben-d9.

Quantification: Plot the peak area ratios of the standards against their corresponding

concentrations to generate a calibration curve. Use the linear regression equation of the

calibration curve to determine the concentration of Butylparaben in the unknown samples

based on their measured peak area ratios.

Signaling Pathways and Biological Activities of
Butylparaben
While Butylparaben-d9 is used as an analytical tool, its non-deuterated counterpart,

Butylparaben, is known to interact with several biological signaling pathways, primarily acting

as an endocrine-disrupting chemical (EDC). Understanding these pathways is crucial for

interpreting toxicological and pharmacological data.
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Estrogenic Activity
Butylparaben is a known xenoestrogen, meaning it can mimic the effects of estrogen in the

body.[1] This activity is primarily mediated through its interaction with estrogen receptors (ERα

and ERβ).[2][3]

Butylparaben Estrogen Receptor (ERα/ERβ)Binds to Estrogen Response Element (ERE)
in DNA

Binds to Altered Gene Expression
(e.g., proliferation, differentiation)

Regulates

Click to download full resolution via product page

Caption: Butylparaben's estrogenic signaling pathway.

Upon binding to estrogen receptors, Butylparaben can induce conformational changes in the

receptor, leading to its dimerization and translocation to the nucleus.[4] In the nucleus, the

receptor-ligand complex binds to estrogen response elements (EREs) in the promoter regions

of target genes, thereby modulating their transcription. This can lead to a range of estrogenic

effects, including the proliferation of estrogen-sensitive breast cancer cells.[3]

Anti-androgenic Activity
In addition to its estrogenic effects, Butylparaben has been shown to exhibit anti-androgenic

properties.[5] It can act as an antagonist to the androgen receptor (AR), thereby inhibiting the

biological effects of androgens like testosterone.

Androgen Signaling

Inhibition by Butylparaben

Testosterone Androgen Receptor (AR)

Blocked Androgen Receptor

Androgen Response Element (ARE)
in DNA Normal Androgenic Effects
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Caption: Butylparaben's anti-androgenic mechanism.

This inhibition of androgen signaling can have significant consequences, particularly on the

male reproductive system, potentially leading to reduced sperm production and altered

development of reproductive organs.[5]

PPARγ Activation
Recent studies have indicated that Butylparaben can also activate the peroxisome proliferator-

activated receptor-gamma (PPARγ).[6][7] PPARγ is a nuclear receptor that plays a key role in

adipogenesis (fat cell formation) and lipid metabolism.
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Caption: Butylparaben's activation of the PPARγ pathway.

By activating PPARγ, Butylparaben can promote the differentiation of pre-adipocytes into

mature fat cells, potentially contributing to an increase in adipose tissue mass. This interaction

highlights a potential role for Butylparaben in metabolic disruption.[6][7]

Conclusion
Butylparaben-d9 is an indispensable tool for researchers requiring accurate quantification of

Butylparaben. Its use as an internal standard in LC-MS/MS and other analytical techniques is
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well-established. Concurrently, a comprehensive understanding of the biological activities of

Butylparaben is essential for professionals in toxicology, pharmacology, and drug development.

The endocrine-disrupting properties of Butylparaben, mediated through estrogenic, anti-

androgenic, and PPARγ signaling pathways, underscore the importance of continued research

into the safety and potential health effects of this widely used preservative. This technical guide

provides a foundational resource for scientists working with Butylparaben-d9 and investigating

the biological implications of paraben exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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